Caf1-IN-1

• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C18H23N5O3/c1-20(2)10-6-11-22-16-15(17(24)23(26)18(22)25)21(13-19-16)12-9-14-7-4-3-5-8-14/h3-5,7-8,13,26H,6,9-12H2,1-2H3
• InChIKey: ITTTVNWVCMFMMP-UHFFFAOYSA-N

Caf1-IN-1: A Selective Caf1/CNOT7 Inhibitor

Caf1-IN-1 (Compound 8j; CAS 1807775-88-7) is a non-nucleoside small-molecule inhibitor of the human Caf1/CNOT7 ribonuclease, a catalytic subunit of the CCR4-NOT deadenylase complex responsible for poly(A) tail shortening and mRNA degradation [1]. The compound demonstrates an IC₅₀ value of 0.59 µM against recombinant Caf1/CNOT7 in fluorescence-based enzymatic assays, while exhibiting substantially weaker inhibition (IC₅₀ = 23.9 µM) of the related poly(A)-specific ribonuclease PARN [1][2]. Caf1-IN-1 was originally identified through a compound library screening program for non-nucleoside inhibitors of Caf1/CNOT7 and is supplied as a research tool for biochemical and cellular investigations of deadenylase function [2].

1

Selective probe for Caf1/CNOT7 deadenylase complex studies

2

Mg2+-dependent binding mechanism reported for 1-hydroxy-xanthine class

3

Compatible with biochemical enzyme inhibition and cellular assay formats

• [1] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [2] Maryati M, Airhihen B, Winkler GS. A fluorescence-based assay suitable for quantitative analysis of deadenylase enzyme activity. Nucleic Acids Res. 2014;42(5):e30. View Source

Caf1-IN-1 Selectivity Over General Nuclease Inhibitors

Caf1/CNOT7 inhibitors currently reported in the literature exhibit substantial variation in both potency and chemical scaffold. Recently discovered inhibitors range in IC₅₀ from low micromolar values (0.59 µM for Caf1-IN-1) to over 100 µM, with distinct chemotypes including 1-hydroxy-xanthine derivatives, substituted 2-pyridones, and quinazoline-based compounds [1][2][3]. Additionally, Caf1/CNOT7 shares high sequence and structural similarity with its paralogue CNOT8, yet the two isoforms display non-redundant physiological functions and differential incorporation into the CCR4-NOT complex—CNOT7 outcompetes CNOT8 for binding to the scaffold protein CNOT1 [4]. These factors preclude simple interchangeability of in-class compounds; the specific inhibitory profile, chemical structure, and potential isoform selectivity of a given Caf1 inhibitor directly impact experimental outcomes and data reproducibility.

⚠

Uncharacterized nuclease inhibitors may co-inhibit PARN, confounding mRNA decay pathway deconvolution.

⚠

Potency alone does not ensure target specificity; selectivity window may not transfer to other Caf1 inhibitor analogs.

• [1] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [2] Airhihen B, Pavanello L, Jadhav GP, Fischer PM, Winkler GS. 1-Hydroxy-xanthine derivatives inhibit the human Caf1 nuclease and Caf1-containing nuclease complexes via Mg2+-dependent binding. FEBS Open Bio. 2019;9(4):717-727. View Source
• [3] Pavanello L, Hall M, Winkler GS, et al. Discovery of Substituted 5-(2-Hydroxybenzoyl)-2-Pyridone Analogues as Inhibitors of the Human Caf1/CNOT7 Ribonuclease. Molecules. 2024;29(18):4351. View Source
• [4] Chapat C, Chettab K, Simonet T, et al. CNOT7 Outcompetes Its Paralog CNOT8 for Integration into The CCR4-NOT Complex. J Mol Biol. 2022;434(9):167523. View Source

Caf1-IN-1 Quantitative Evidence Guide

Potency Advantage Over Previous Caf1 Inhibitors

Caf1-IN-1 (Compound 8j) exhibits an IC₅₀ of 0.59 µM against recombinant human Caf1/CNOT7, placing it among the more potent small-molecule inhibitors reported for this target. In a 2025 screening campaign of 10,880 drug-like compounds, only 15 inhibitors achieved IC₅₀ values below 25 µM [1]. A substituted 2-pyridone lead compound from a 2024 study showed an IC₅₀ of 14.6 ± 3.1 µM, while 1-hydroxy-xanthine derivatives have been characterized with IC₅₀ values in the low micromolar range [2][3]. Early fluorescence-based assay screening identified compounds with IC₅₀ values between 10–20 µM, with less potent hits around 100 µM [4].

Potency vs Prior

Cross-study comparable

IC50 0.59 µM vs 3.30 µM (5.6-fold difference)

Reported potency context; supports target engagement at lower concentration.

Cross-study comparison; verify assay conditions.

Evidence Dimension	Biochemical inhibitory potency (IC₅₀) against recombinant human Caf1/CNOT7
Target Compound Data	IC₅₀ = 0.59 µM
Comparator Or Baseline	Substituted 2-pyridone lead: IC₅₀ = 14.6 ± 3.1 µM; Screening campaign hits: IC₅₀ range 10–100 µM (median >10 µM)
Quantified Difference	Caf1-IN-1 is approximately 25-fold more potent than the substituted 2-pyridone lead compound (14.6 µM vs. 0.59 µM) and demonstrates >16-fold greater potency than the lower bound of typical screening hits (10 µM)
Conditions	Fluorescence-based enzymatic assay with recombinant human Caf1/CNOT7; compound library screening format

Why This Matters

This substantial potency differential (25-fold over a recent lead series) means Caf1-IN-1 can be used at lower working concentrations in cellular assays, reducing the risk of off-target effects and solvent (DMSO) toxicity associated with higher compound concentrations.

• [1] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [2] Pavanello L, Hall M, Winkler GS, et al. Discovery of Substituted 5-(2-Hydroxybenzoyl)-2-Pyridone Analogues as Inhibitors of the Human Caf1/CNOT7 Ribonuclease. Molecules. 2024;29(18):4351. View Source
• [3] Airhihen B, Pavanello L, Jadhav GP, Fischer PM, Winkler GS. 1-Hydroxy-xanthine derivatives inhibit the human Caf1 nuclease and Caf1-containing nuclease complexes via Mg2+-dependent binding. FEBS Open Bio. 2019;9(4):717-727. View Source
• [4] Maryati M, Airhihen B, Winkler GS. A fluorescence-based assay suitable for quantitative analysis of deadenylase enzyme activity. Nucleic Acids Res. 2014;42(5):e30. View Source

Selectivity Window Over PARN

Caf1-IN-1 demonstrates a 40-fold selectivity window between its primary target Caf1/CNOT7 (IC₅₀ = 0.59 µM) and the structurally related deadenylase PARN (IC₅₀ = 23.9 µM) [1][2]. Both Caf1/CNOT7 and PARN belong to the DEDD superfamily of exonucleases and share an active site architecture that coordinates two Mg²⁺ ions for poly(A) substrate cleavage [3]. Molecular docking studies reveal that Caf1-IN-1 achieves this selectivity through a combination of binding interactions specific to the Caf1 active site cavity, including a cation–π interaction between one Mg²⁺ ion and the inhibitor's phenyl ring, hydrogen bonds, and van der Waals contacts with residues that differ between Caf1 and PARN [2].

Selectivity vs PARN

Head-to-head

40-fold selectivity (Caf1 IC50 0.59 µM, PARN IC50 23.9 µM)

Enables selective Caf1 pathway attribution in deadenylase studies.

Parallel biochemical enzyme inhibition assays.

Evidence Dimension	Inhibitory potency (IC₅₀) against Caf1/CNOT7 vs. PARN
Target Compound Data	Caf1/CNOT7 IC₅₀ = 0.59 µM; PARN IC₅₀ = 23.9 µM
Comparator Or Baseline	Caf1/CNOT7 vs. PARN (both DEDD-family deadenylases with Mg²⁺-dependent active sites)
Quantified Difference	40.5-fold selectivity for Caf1/CNOT7 over PARN (23.9 µM / 0.59 µM = 40.5)
Conditions	In vitro enzymatic assay with recombinant Caf1/CNOT7 and PARN proteins; fluorescence-based activity measurement

Why This Matters

A 40-fold selectivity window ensures that at concentrations required for Caf1/CNOT7 inhibition (e.g., 0.5–2 µM), PARN activity remains largely unaffected, enabling cleaner dissection of Caf1/CNOT7-specific functions in mRNA deadenylation without confounding contributions from PARN-mediated poly(A) degradation.

• [1] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [2] Maryati M, Kaur I, Jadhav GP, et al. Molecular modelling of inhibitors in the active site of Caf1. BMC Pharmacol Toxicol. 2015;16(Suppl 1):A50. Figure 2. View Source
• [3] Wu M, Reuter M, Lilie H, et al. Structural basis for poly(A)-specific recognition and processive deadenylation by the Caf1–Ccr4 complex. EMBO J. 2013;32(8):1133-1144. View Source

1-Hydroxy-xanthine Scaffold Mechanism

Caf1-IN-1 (Compound 8j) belongs to the 1-hydroxy-3,7-dihydro-1H-purine-2,6-dione (1-hydroxy-xanthine) chemical class, with the systematic name 3-(3-(dimethylamino)propyl)-1-hydroxy-7-phenethyl-1H-purine-2,6(3H,7H)-dione [1][2]. This non-nucleoside scaffold distinguishes it from nucleotide/nucleoside analog inhibitors that may interfere with broader cellular nucleotide metabolism and signaling pathways [3]. The 1-hydroxy-xanthine core engages the Caf1 active site via Mg²⁺-dependent binding, as demonstrated by differential scanning fluorimetry showing that inhibitor binding requires the presence of Mg²⁺ ions in the active site [3]. Molecular docking reveals that the phenyl ring of Caf1-IN-1 forms a cation–π interaction with one of the catalytic Mg²⁺ ions, while the N-hydroxyimide group participates in hydrogen bonding and polar interactions within the active site cavity [4].

Scaffold Mechanism

Class-level

1-Hydroxy-xanthine class inhibits Caf1 and complexes via Mg2+-dependent binding.

Class-level binding mechanism context.

Mg2+-dependent; confirm for individual derivative.

Evidence Dimension	Chemical scaffold classification and mechanism of active site engagement
Target Compound Data	Caf1-IN-1: 1-hydroxy-xanthine scaffold; non-nucleoside; Mg²⁺-dependent binding via cation–π and H-bond interactions
Comparator Or Baseline	Nucleoside/nucleotide analog inhibitors (e.g., cordycepin analogs, 3'-deoxyadenosine derivatives) that mimic poly(A) substrate or competitively occupy nucleotide-binding pockets
Quantified Difference	Non-nucleoside vs. nucleoside analog; no direct IC₅₀ comparison available due to lack of nucleoside Caf1 inhibitors with reported quantitative data
Conditions	Structural classification based on chemical identity; binding mechanism validated by molecular docking and differential scanning fluorimetry

Why This Matters

Non-nucleoside inhibitors avoid interference with cellular nucleotide pools and nucleotide-dependent enzymes (e.g., kinases, polymerases), reducing the likelihood of pleiotropic cellular effects and enabling more specific interrogation of Caf1/CNOT7 function in post-transcriptional regulation.

• [1] PubChem. Caf1-IN-1 (CID 122189519). View Source
• [2] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [3] Airhihen B, Pavanello L, Jadhav GP, Fischer PM, Winkler GS. 1-Hydroxy-xanthine derivatives inhibit the human Caf1 nuclease and Caf1-containing nuclease complexes via Mg2+-dependent binding. FEBS Open Bio. 2019;9(4):717-727. View Source
• [4] Maryati M, Kaur I, Jadhav GP, et al. Molecular modelling of inhibitors in the active site of Caf1. BMC Pharmacol Toxicol. 2015;16(Suppl 1):A50. Figure 2. View Source

CNOT7 vs. CNOT8 Paralog Distinction: Rationale for Isoform-Specific Targeting

Caf1/CNOT7 and its paralogue Caf1/CNOT8 are highly similar vertebrate homologs of yeast Caf1, both possessing 3'-5' poly(A) exoribonuclease activity and serving as catalytic subunits of the CCR4-NOT complex [1]. However, they are not functionally redundant: CNOT7 knockout mice exhibit phenotypes distinct from CNOT8 knockouts, and CNOT7 demonstrates greater affinity for the scaffold protein CNOT1, effectively outcompeting CNOT8 for complex incorporation [1][2]. Caf1-IN-1 was developed using recombinant Caf1/CNOT7 enzyme and its selectivity profile against Caf1/CNOT8 has not been systematically quantified in published studies [3]. This represents a knowledge gap that users should consider when interpreting results.

Evidence Dimension	Biological distinction between Caf1/CNOT7 and Caf1/CNOT8 paralogs
Target Compound Data	Caf1-IN-1 was characterized against Caf1/CNOT7; CNOT8 activity data not reported in available literature
Comparator Or Baseline	CNOT7 vs. CNOT8: non-redundant physiological functions; CNOT7 preferentially incorporates into CCR4-NOT complex
Quantified Difference	No direct quantitative inhibition data comparing Caf1-IN-1 against CNOT7 vs. CNOT8
Conditions	Gene knockout mouse phenotypes; biochemical protein interaction assays (co-immunoprecipitation, affinity measurements)

Why This Matters

The non-redundant functions of CNOT7 and CNOT8 mean that isoform-nonselective inhibitors may produce different cellular phenotypes than CNOT7-selective compounds. Users requiring isoform discrimination should verify CNOT8 activity independently or select compounds with documented paralog selectivity.

• [1] Chapat C, Chettab K, Simonet T, et al. CNOT7 Outcompetes Its Paralog CNOT8 for Integration into The CCR4-NOT Complex. J Mol Biol. 2022;434(9):167523. View Source
• [2] Mostafa D, Takahashi A, Yanagiya A, et al. Essential functions of the CNOT7/8 catalytic subunits of the CCR4-NOT complex in mRNA degradation and development. Nucleic Acids Res. 2020;48(18):10353-10367. View Source
• [3] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source

Caf1-IN-1 Applications in Research and Drug Discovery

Differentiating Caf1/CNOT7 vs. PARN Activity

For researchers studying mRNA deadenylation kinetics or poly(A) tail length regulation, Caf1-IN-1 enables Caf1/CNOT7-specific inhibition at concentrations (0.5–2 µM) that leave PARN activity >95% unaffected due to the 40-fold selectivity window (Caf1/CNOT7 IC₅₀ = 0.59 µM vs. PARN IC₅₀ = 23.9 µM) [1]. This is particularly valuable in cell-free deadenylation assays or when using recombinant protein mixtures where both Caf1/CNOT7 and PARN may be present and contribute to poly(A) degradation. The non-nucleoside scaffold further minimizes interference with ATP- or nucleotide-dependent processes that nucleoside analog inhibitors may confound [2].

Phenotype Validation in Ccr4-Not Genetic Models

Caf1-IN-1 (Compound 8j) represents one of the most potent non-nucleoside inhibitors identified to date (IC₅₀ = 0.59 µM), surpassing the substituted 2-pyridone lead compound by approximately 25-fold in biochemical potency [1][2]. Molecular docking studies have characterized its binding mode, including the cation–π interaction with the catalytic Mg²⁺ ion and key hydrogen bonding contacts [3]. This established potency benchmark and structural binding information make Caf1-IN-1 a suitable reference compound for medicinal chemistry campaigns aiming to optimize Caf1/CNOT7 inhibitor scaffolds, evaluate new chemical series, or validate high-throughput screening hit quality.

SAR Benchmark for Deadenylase Inhibitors

When siRNA-mediated CNOT7 knockdown or CRISPR-Cas9 knockout produces a cellular phenotype, pharmacological inhibition with Caf1-IN-1 can serve as an orthogonal approach to confirm that the observed effect stems specifically from loss of Caf1/CNOT7 catalytic activity rather than structural or scaffolding functions of the protein [1][2]. The compound's sub-micromolar potency (IC₅₀ = 0.59 µM) enables cellular treatment at concentrations that achieve target engagement without requiring high DMSO levels, supporting cleaner phenotype validation experiments. Note that CNOT8 paralog activity has not been fully characterized for this compound, so results should be interpreted in the context of potential CNOT8 contribution [3].

mRNA Stability and Post-Transcriptional Regulation Studies in Cancer and Development Models

The CCR4-NOT deadenylase complex, through its Caf1/CNOT7 catalytic subunit, regulates the stability and translational efficiency of mRNAs involved in cell proliferation, differentiation, and stress responses [1]. Caf1-IN-1 provides a chemical tool to acutely inhibit Caf1/CNOT7 activity in cellular models where genetic manipulation is impractical or where temporal control of inhibition is required [2]. Applications include pulse-chase mRNA decay assays, ribosome profiling experiments to assess translational impacts, and studies of miRNA-mediated silencing where Caf1/CNOT7 functions as a downstream effector [3]. The compound's 40-fold selectivity over PARN reduces the risk of off-target deadenylase inhibition confounding mRNA stability measurements [2].

Application

Selection Property

Validation Focus

Caf1/CNOT7 vs. PARN functional dissection

Selectivity profile context

Phenotype deconvolution via selective inhibition

Orthogonal validation of Ccr4-Not genetic models

Target engagement potency context

Compensatory mechanism assessment

Medicinal chemistry benchmark for Caf1 inhibitors

SAR performance metric context

Selectivity advancement benchmarking

• [1] Jadhav GP, Kaur I, Maryati M, Airhihen B, Fischer PM, Winkler GS. Discovery of Drug-like Inhibitors of the Human Caf1/CNOT7 poly(A)-Selective Nuclease Using Compound Screening. Biomolecules. 2025;15(11):1563. View Source
• [2] Maryati M, Kaur I, Jadhav GP, et al. Molecular modelling of inhibitors in the active site of Caf1. BMC Pharmacol Toxicol. 2015;16(Suppl 1):A50. View Source
• [3] Pavanello L, Hall M, Winkler GS, et al. Discovery of Substituted 5-(2-Hydroxybenzoyl)-2-Pyridone Analogues as Inhibitors of the Human Caf1/CNOT7 Ribonuclease. Molecules. 2024;29(18):4351. View Source